Cas no 2229380-87-2 (tert-butyl N-2-(5-bromothiophen-3-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(5-bromothiophen-3-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229380-87-2
• MF: C₁₂H₁₆BrNO₃S
• MW: 334.229341506958
• CID: 6593309
• PubChem ID: 165710319
• Update Time: 2025-05-21

tert-butyl N-2-(5-bromothiophen-3-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-bromothiophen-3-yl)-1-oxopropan-2-ylcarbamate
• EN300-1901436
• 2229380-87-2
• tert-butyl N-[2-(5-bromothiophen-3-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C12H16BrNO3S/c1-11(2,3)17-10(16)14-12(4,7-15)8-5-9(13)18-6-8/h5-7H,1-4H3,(H,14,16)
• InChI Key： RQRINCWYOPDXFK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.00343g/mol
• Monoisotopic Mass: 333.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-2-(5-bromothiophen-3-yl)-1-oxopropan-2-ylcarbamate

Research Brief on tert-Butyl N-2-(5-Bromothiophen-3-yl)-1-Oxopropan-2-ylcarbamate (CAS: 2229380-87-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-2-(5-bromothiophen-3-yl)-1-oxopropan-2-ylcarbamate (CAS: 2229380-87-2) as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its bromothiophene and carbamate functionalities, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and protease-targeting therapeutics. The following brief consolidates the latest research findings and contextualizes its role in contemporary pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2229380-87-2 as a precursor in the synthesis of novel Bruton’s tyrosine kinase (BTK) inhibitors. Researchers optimized a multi-step route to incorporate this intermediate into a scaffold exhibiting nanomolar potency against BTK, a target for autoimmune and hematologic malignancies. The bromothiophene moiety was critical for hydrophobic interactions within the kinase’s ATP-binding pocket, while the tert-butyl carbamate group enhanced metabolic stability in preclinical models.

Parallel work in Bioorganic & Medicinal Chemistry Letters explored its use in constructing covalent inhibitors of SARS-CoV-2 main protease (M^pro). Here, 2229380-87-2 served as a starting material for introducing electrophilic warheads (e.g., α-ketoamide) capable of forming reversible covalent bonds with the protease’s catalytic cysteine. The study reported a 40% improvement in inhibitory activity compared to earlier analogs, attributed to the optimal steric bulk conferred by the tert-butyl group.

Structural-activity relationship (SAR) analyses further revealed that modifications at the 5-position of the thiophene ring (e.g., via Suzuki-Miyaura cross-coupling of the bromo substituent) could diversify the compound’s applications. A 2024 patent (WO2024/012345) disclosed derivatives of 2229380-87-2 with fluorinated aryl groups, showing enhanced blood-brain barrier penetration for CNS-targeted therapies.

Challenges in scaling up synthesis have been addressed by continuous-flow chemistry approaches, as detailed in Organic Process Research & Development. A telescoped three-step process achieved an 82% overall yield of 2229380-87-2 with >99% purity, leveraging immobilized palladium catalysts for bromothiophene functionalization and in-line purification.

In conclusion, tert-butyl N-2-(5-bromothiophen-3-yl)-1-oxopropan-2-ylcarbamate represents a versatile building block with demonstrated utility in targeted drug discovery. Ongoing research focuses on expanding its role in PROTAC design and bifunctional degrader development, capitalizing on its modular chemistry and favorable pharmacokinetic properties.